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Cat. No.: B1581964

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexacyclen trisulfate, also known by its systematic name 1,4,7,10,13,16-
hexaazacyclooctadecane trisulfate, is a macrocyclic polyamine. Its structure is based on the
18-membered ring of hexacyclen (1,4,7,10,13,16-hexaazacyclooctadecane), which is the
nitrogen analog of the crown ether 18-crown-6. The trisulfate salt form enhances its stability
and influences its solubility. This document provides a technical overview of the known
chemical properties of Hexacyclen trisulfate, with a focus on its structure, reactivity, and
applications relevant to research and drug development.

Chemical and Physical Properties

Hexacyclen trisulfate is a light brown crystalline solid at room temperature.[1] Its core
chemical identity is defined by the hexacyclen macrocycle, a versatile chelating agent capable
of forming stable complexes with a variety of metal ions.[2] The presence of three sulfate
counter-ions contributes to its overall molecular weight and solubility characteristics.

Table 1: General and Physicochemical Properties of Hexacyclen Trisulfate
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Property Value Reference(s)
1,4,7,10,13,16-

Systematic Name Hexaazacyclooctadecane [1]
trisulfate

Synonyms Hexaaza-18-crown-6 trisulfate [2]

CAS Number 56187-09-8 [1]

Molecular Formula C12H30N6:3H2S04 [1]

Molecular Weight 552.64 g/mol [1]

Appearance Light brown crystalline solid [1]

Purity = 95% [1]

Storage Conditions Room Temperature [1]

Data Presentation: Quantitative Chemical Data

Despite extensive searches of chemical databases and scientific literature, specific quantitative
data regarding the solubility, pKa values, and stability constants for Hexacyclen trisulfate and
its metal complexes are not readily available in consolidated tables. The following sections
discuss the qualitative aspects and the general principles governing these properties.

Solubility

While specific solubility values in various solvents are not published, Hexacyclen trisulfate is
expected to be soluble in water due to its salt nature and the hydrophilic character of the
polyamine macrocycle. Its solubility in organic solvents is likely to be limited. For experimental
purposes, it is recommended to test solubility in the desired solvent system empirically.

Acidity and Basicity (pKa Values)

The hexacyclen macrocycle contains six secondary amine groups, which can be protonated.
The protonation constants (pKa values) determine the charge of the molecule at a given pH
and are crucial for understanding its interaction with metal ions and biological systems.
Although specific pKa values for 1,4,7,10,13,16-hexaazacyclooctadecane are not found in
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readily accessible literature, polyamines generally exhibit a range of pKa values for their
successive protonations. These values are influenced by the electrostatic repulsion between
the protonated amine groups within the macrocyclic ring.

Stability and Reactivity

Hexacyclen trisulfate is a stable compound under standard storage conditions.[1] The primary
mode of reactivity for the hexacyclen core is its ability to act as a multidentate ligand, forming
coordination complexes with a wide range of metal ions. The cyclic structure of the ligand
contributes to the high stability of these complexes, a phenomenon known as the macrocyclic
effect. This high stability is a key feature that underpins its utility in various applications.[1]

The reactivity of Hexacyclen trisulfate is centered on the lone pairs of electrons on the
nitrogen atoms, which act as Lewis bases to coordinate with metal cations. The trisulfate
counterions are not directly involved in this complexation but are important for the overall
charge neutrality and solid-state structure of the compound.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of Hexacyclen trisulfate or its
specific applications are not widely published in standard chemical literature. However, the
synthesis of the parent macrocycle, 1,4,7,10,13,16-hexaazacyclooctadecane, has been
described. The general approach often involves the cyclization of smaller amine and tosylated
amine fragments under high-dilution conditions to favor intramolecular ring formation. The
trisulfate salt can then be prepared by treating the free base with sulfuric acid. Researchers
requiring a specific protocol for its synthesis would need to consult specialized literature on
macrocycle synthesis.

For its application in areas such as ion chromatography or as a component in drug delivery
systems, the experimental conditions would be highly dependent on the specific context of the
research. General methodologies for these techniques are well-established, but a specific,
universally applicable protocol for Hexacyclen trisulfate is not available.

Applications in Research and Development

The unique chelating properties of Hexacyclen trisulfate make it a molecule of interest in
several scientific domains.
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Metal lon Chelation and Separation

The ability of the hexacyclen macrocycle to form stable and selective complexes with metal
ions is its most significant chemical property.[1] This has led to its use in analytical chemistry,
particularly in ion chromatography for the separation and analysis of metal ions.[1] The
macrocycle can be functionalized onto a stationary phase or used as a mobile phase additive
to achieve selective retention of different metal cations.

Caption: Workflow for metal ion separation using ion chromatography with Hexacyclen.

Drug Delivery Systems

Macrocyclic compounds, including polyamines, are explored as components of drug delivery
systems.[1] Their ability to encapsulate or tether therapeutic agents can enhance drug
solubility, stability, and targeted delivery. The polycationic nature of protonated hexacyclen at
physiological pH can facilitate interaction with negatively charged biological molecules like
nucleic acids, suggesting its potential in gene delivery applications.

Hexacyclen-Based Drug Delivery System

(Hexacyclen Macrocycle) Drug Molecule

Drug-Hexacyclen Conjugate/Complex

Target Cell

nternalization

Drug Release
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Caption: Conceptual workflow of a Hexacyclen-based drug delivery system.

Signaling Pathways and Biological Interactions

A mandatory requirement of this guide was to include diagrams of signaling pathways involving
Hexacyclen trisulfate. However, after a thorough review of the scientific literature, no specific
information on the interaction of Hexacyclen trisulfate with or modulation of any cellular
signaling pathways has been found.

While natural polyamines like spermine and spermidine are known to be involved in various
cellular processes and signaling, it is not scientifically sound to extrapolate these functions to a
synthetic macrocycle like hexacyclen without direct experimental evidence. The biological
effects and mechanisms of action of Hexacyclen trisulfate remain an area for future research.

Conclusion

Hexacyclen trisulfate is a stable macrocyclic compound with well-established utility as a metal
ion chelator. Its applications in analytical chemistry and potential in materials science and drug
delivery are based on the strong and selective coordination chemistry of the hexacyclen core.
However, there is a notable lack of publicly available quantitative data on its physicochemical
properties, such as solubility and pKa values, and a complete absence of information regarding
its effects on biological signaling pathways. This guide summarizes the current state of
knowledge and highlights the areas where further research is needed to fully characterize the
chemical and biological properties of this compound for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Hexacyclen Trisulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581964#what-are-the-chemical-properties-of-
hexacyclen-trisulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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